Cas no 1047629-30-0 (4-(1-Methyl-1H-pyrazol-5-yl)-2-thiophenecarboxylic Acid)

• Product Name: 4-(1-Methyl-1H-pyrazol-5-yl)-2-thiophenecarboxylic Acid
• CAS No: 1047629-30-0
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• CID: 2113792
• Update Time: 2023-08-04

4-(1-Methyl-1H-pyrazol-5-yl)-2-thiophenecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-1H-pyrazol-5-yl)-2-Thiophenecarboxylic acid
• KBABLYLTOIYKQG-UHFFFAOYSA-N
• 4-(1-Methyl-1H-pyrazol-5-yl)-2-thiophenecarboxylic Acid

• Inchi： 1S/C9H8N2O2S/c1-11-7(2-3-10-11)6-4-8(9(12)13)14-5-6/h2-5H,1H3,(H,12,13)
• InChI Key： KBABLYLTOIYKQG-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(=C1)C1=CC=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Topological Polar Surface Area: 83.4